Cas no 794451-98-2 (1-Methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1h-pyrazolo[3,4-c]pyridine)

• Product Name: 1-Methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1h-pyrazolo[3,4-c]pyridine
• CAS No: 794451-98-2
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• CID: 556331
• PubChem ID: 45096965
• Update Time: 2025-09-23

1-Methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1h-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-c]pyridine,4,5,6,7-tetrahydro-1-methyl-3-(trifluoromethyl)-
• 1H-Pyrazolo[3,4-c]pyridine,4,5,6,7-tetrahydro-1-methyl-3-(trifluoromethyl)-(9CI)
• 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1h-pyrazolo[3,4-c]pyridine
• 794451-98-2
• DB-152992
• 4,5,6,7-Tetrahydro-1-methyl-3-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine
• F84267
• 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[3,4-c]pyridine
• 1-METHYL-3-(TRIFLUOROMETHYL)-1H,4H,5H,6H,7H-PYRAZOLO[3,4-C]PYRIDINE
• SCHEMBL5649264
• MOQGQGWZDSFFJM-UHFFFAOYSA-N
• 1-Methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1h-pyrazolo[3,4-c]pyridine

• Inchi： 1S/C8H10F3N3/c1-14-6-4-12-3-2-5(6)7(13-14)8(9,10)11/h12H,2-4H2,1H3
• InChI Key： MOQGQGWZDSFFJM-UHFFFAOYSA-N
• SMILES： FC(C1C2CCNCC=2N(C)N=1)(F)F

Computed Properties

• Exact Mass: 205.083
• Monoisotopic Mass: 205.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8
• XLogP3: 0.6